Cas no 5893-10-7 (2-Formamidopropanoic Acid)

• Product Name: 2-Formamidopropanoic Acid
• CAS No: 5893-10-7
• MF: C₄H₇NO₃
• MW: 117.103281259537
• MDL: MFCD00063285
• CID: 375203
• PubChem ID: 79996
• Update Time: 2025-11-02

2-Formamidopropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Formamidopropanoic acid
• N-Formyl-DL-alanine
• 2-(Formylamino)propanoic acid
• Alanine, N-formyl-
• 2-FORMYLAMINO-PROPIONIC ACID
• Alanine, N-formyl- (7CI,9CI)
• DL-2-Formamino-propionsaeure
• N-Formylalanin
• N-formylalanine
• N-Formyl-DL-alanin
• SALOR-INT L159670-1EA
• Alanine,N-formyl-, DL- (8CI)
• NSC 6749
• DL-Alanine, N-formyl-
• N-Formylalanine #
• N-formyl-d,l-alanine
• 2-Formylaminopropanoic acid
• NSC6749
• SRBATDDRZARFDZ-UHFFFAOYSA-N
• STK502891
• 6246AE
• 4-Chloro-5-nitrophenyl methyl sulfone
• Formyl-Ala-OH
• N-
• A-Formyl-D-alanine
• N-Formyl-DL-alanine (For-DL-Ala-OH)
• BB 0240768
• F0107
• T72666
• AB013323
• AKOS016342109
• Z56757230
• MFCD00063285
• NCGC00339440-01
• EN300-174129
• CS-0201634
• NSC-6749
• AKOS001024047
• HY-W141838
• N-(3-ethoxypropyl)-5-[(4-hexylbenzoyl)amino]-2-pyrrolidin-1-yl-benzamide
• AB01332328-02
• FT-0656026
• 5893-10-7
• SCHEMBL697886
• FT-0654745
• AS-58520
• A832080
• MFCD08275823
• SY381939
• N-formyl-D-alanine
• 42918-85-4
• ALBB-004064
• 2-Formamidopropanoic Acid

• MDL： MFCD00063285
• Inchi： 1S/C4H7NO3/c1-3(4(7)8)5-2-6/h2-3H,1H3,(H,5,6)(H,7,8)
• InChI Key： SRBATDDRZARFDZ-UHFFFAOYSA-N
• SMILES： OC(C(C)NC=O)=O

Computed Properties

• Exact Mass: 117.04261
• Monoisotopic Mass: 117.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.4
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Not determined
• Density: 1.223
• Melting Point: 145.0 to 150.0 deg-C
• Boiling Point: 386.6°Cat760mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.572
• PSA: 66.4
• LogP: 0.23230
• Solubility: Not determined
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

2-Formamidopropanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazard Category Code： R34:Can cause burns. R20/21/22: inhalation\Skin contact and carelessnessHarmful if swallowed.
• Safety Instruction： S24/25:Prevent skin and eye contact.
• HazardClass：IRRITANT
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Formamidopropanoic Acid

2-Formamidopropanoic Acid (CAS No. 5893-10-7): Properties, Applications, and Market Insights

2-Formamidopropanoic Acid (CAS No. 5893-10-7), also known as N-Formylalanine, is an important organic compound with a wide range of applications in pharmaceuticals, biochemistry, and specialty chemicals. This article provides a comprehensive overview of its chemical properties, synthesis methods, industrial applications, and emerging trends in research and development.

The molecular formula of 2-Formamidopropanoic Acid is C₄H₇NO₃, and it features both amide and carboxylic acid functional groups. This unique structure makes it valuable as a building block in peptide synthesis and drug development. Recent studies highlight its potential in green chemistry applications, particularly as researchers seek more sustainable alternatives to traditional chemical processes.

In pharmaceutical applications, 2-Formamidopropanoic Acid 5893-10-7 serves as a key intermediate for various active pharmaceutical ingredients (APIs). Its role in peptide coupling reactions has gained attention in the development of novel therapeutics, including treatments for metabolic disorders and neurological conditions. The compound's stability and reactivity profile make it particularly useful in solid-phase peptide synthesis (SPPS) methodologies.

The global market for N-Formylalanine has shown steady growth, driven by increasing demand from the pharmaceutical industry and biotechnology sector. Market analysts project continued expansion as research into peptide-based drugs accelerates. Current pricing trends for 2-Formamidopropanoic Acid CAS 5893-10-7 reflect its specialized nature, with purity grades above 98% commanding premium prices in the fine chemicals market.

From a safety perspective, proper handling procedures should be followed when working with 2-Formamidopropanoic Acid. While not classified as hazardous under standard regulations, appropriate laboratory practices including the use of personal protective equipment are recommended. The compound demonstrates good stability under normal storage conditions, typically remaining stable for extended periods when kept in cool, dry environments away from strong oxidizers.

Recent innovations in synthetic methodology have improved the production efficiency of 5893-10-7. Modern catalytic approaches and flow chemistry techniques have reduced waste generation while increasing yields. These advancements align with the pharmaceutical industry's growing emphasis on process intensification and green chemistry principles.

Quality control for 2-Formamidopropanoic Acid typically involves HPLC analysis to verify purity and identity. Specifications often include tests for residual solvents, heavy metals, and related substances. The compound is available in various packaging options ranging from research quantities (grams) to bulk industrial scales (kilograms), with customized solutions available from leading suppliers.

Looking ahead, research into novel derivatives of N-Formylalanine continues to expand. Scientists are exploring its potential in bioconjugation chemistry and as a scaffold for drug discovery. The compound's versatility ensures it will remain an important tool in medicinal chemistry and biochemical research for years to come.

For researchers and industry professionals seeking detailed technical information about 2-Formamidopropanoic Acid 5893-10-7, comprehensive analytical data including NMR spectra, mass spectrometry results, and chromatographic profiles are available from specialty chemical suppliers and scientific literature. These resources provide valuable reference material for quality assurance and research applications.

The environmental profile of 2-Formamidopropanoic Acid has become an area of increased focus. Recent life cycle assessment studies examine its biodegradation pathways and ecotoxicological impact, with results suggesting favorable environmental characteristics compared to many synthetic intermediates. This aligns with the chemical industry's broader shift toward sustainable chemistry practices.

In academic settings, 5893-10-7 serves as an excellent model compound for teaching important concepts in organic chemistry and biochemistry. Its well-characterized properties and straightforward synthesis make it valuable for laboratory courses focusing on amide bond formation and carboxylic acid derivatives.

Supply chain considerations for 2-Formamidopropanoic Acid have gained importance in recent years. Manufacturers have implemented robust quality systems and diversified production capabilities to ensure reliable supply. Many suppliers now offer just-in-time delivery options and custom synthesis services to meet the specific needs of research institutions and industrial users.

The analytical characterization of N-Formylalanine continues to benefit from advances in instrumentation. Modern techniques such as high-resolution mass spectrometry and multidimensional NMR provide unprecedented detail about its molecular structure and purity. These tools are essential for quality control in pharmaceutical applications where stringent specifications must be met.

As the scientific community's understanding of peptide chemistry deepens, the importance of high-quality intermediates like 2-Formamidopropanoic Acid CAS 5893-10-7 becomes increasingly apparent. The compound's reliable performance in synthetic applications ensures its continued relevance across multiple scientific disciplines and industrial sectors.